Cas no 952433-96-4 (1,8-Dimethylchrysene)

• Product Name: 1,8-Dimethylchrysene
• CAS No: 952433-96-4
• MF: C₂₀H₁₆
• MW: 256.341045379639
• CID: 1062168
• Update Time: 2025-06-12

1,8-Dimethylchrysene Chemical and Physical Properties

Names and Identifiers

• 1,8-Dimethylchrysene

• Inchi： 1S/C20H16/c1-13-6-8-17-15(12-13)7-9-20-18-5-3-4-14(2)16(18)10-11-19(17)20/h3-12H,1-2H3
• InChI Key： GKWJQUJZSZEJMO-UHFFFAOYSA-N
• SMILES： C12C=CC3C=C(C)C=CC=3C1=CC=C1C(C)=CC=CC=21

Computed Properties

• Exact Mass: 256.12500

Experimental Properties

• PSA: 0.00000
• LogP: 5.76300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Chrysenes

Additional information on 1,8-Dimethylchrysene

Comprehensive Analysis of 1,8-Dimethylchrysene (CAS No. 952433-96-4): Properties, Applications, and Research Insights

1,8-Dimethylchrysene (CAS No. 952433-96-4) is a polycyclic aromatic hydrocarbon (PAH) derivative that has garnered significant attention in both academic and industrial research due to its unique structural properties and potential applications. This compound belongs to the chrysene family, characterized by its four fused benzene rings, with methyl groups substituted at the 1 and 8 positions. The presence of these methyl groups alters the electronic and steric properties of the molecule, making it a subject of interest in fields such as organic synthesis, material science, and environmental chemistry.

In recent years, the demand for specialized PAH derivatives like 1,8-Dimethylchrysene has surged, driven by their utility in advanced materials. Researchers are particularly intrigued by its potential role in organic semiconductors and photovoltaic devices, where its conjugated system could enhance charge transport properties. Additionally, its fluorescence characteristics have sparked investigations into its use as a molecular probe or sensor material. These applications align with the growing global focus on sustainable technologies and green chemistry, topics frequently searched in academic and industrial databases.

The synthesis of 1,8-Dimethylchrysene typically involves multi-step organic reactions, including Friedel-Crafts alkylation or palladium-catalyzed cross-coupling methods. Its purity and yield are critical for research purposes, as impurities can significantly affect its performance in applications like optoelectronics. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize this compound, ensuring its suitability for high-precision studies.

Environmental scientists have also explored the behavior of 1,8-Dimethylchrysene in ecosystems, particularly its biodegradation pathways and ecotoxicological effects. Given the increasing public concern over pollutant persistence, understanding the fate of such compounds in natural systems is a hot topic. Recent studies suggest that certain microbial communities can metabolize this compound, offering insights into bioremediation strategies—a keyword frequently associated with environmental research queries.

From a commercial perspective, 1,8-Dimethylchrysene is primarily supplied by specialty chemical manufacturers catering to research institutions and technology developers. Its niche market is reflected in the limited but growing number of supplier listings and technical datasheets available online. Procurement often involves stringent specifications, emphasizing the need for batch-to-batch consistency—a concern commonly raised in user forums and procurement platforms.

Future research directions for 1,8-Dimethylchrysene may include its integration into nanostructured materials or catalytic systems, leveraging its aromatic framework. As the scientific community continues to prioritize molecular design for functionality, this compound’s versatility positions it as a candidate for innovative applications. Its study also contributes to broader discussions on structure-activity relationships in PAHs, a recurring theme in chemical literature and search trends.

In summary, 1,8-Dimethylchrysene (CAS No. 952433-96-4) exemplifies the intersection of fundamental chemistry and applied science. Its relevance to contemporary themes like advanced materials, environmental sustainability, and molecular engineering ensures its continued prominence in scientific discourse. For researchers and industry professionals, staying updated on its developments—often indexed under PAH research or functionalized aromatics—is essential to leveraging its full potential.